2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-(2-chloroanilino)-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H14ClN3OS/c1-11-15(16(22)20-12-7-3-2-4-8-12)23-17(19-11)21-14-10-6-5-9-13(14)18/h2-10H,1H3,(H,19,21)(H,20,22)
• InChI Key: ZNJQLQFSGFJYSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC2=CC=CC=C2Cl)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H14ClN3OS
• Molecular Weight: 343.8 g/mol

Description

2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide, also known as CTZ, is a chemical compound that belongs to the class of thiazole derivatives. It has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide is not fully understood. However, it is believed that 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide exerts its biological effects by inhibiting certain enzymes, such as carbonic anhydrase and topoisomerase II. Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of acid-base balance in the body, while topoisomerase II is an enzyme that is involved in DNA replication and repair. By inhibiting these enzymes, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide can disrupt various cellular processes and ultimately lead to cell death.
Biochemical and Physiological Effects:
2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide can inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. In vivo studies have also shown that 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide can improve glucose tolerance and reduce insulin resistance in animal models of diabetes. Additionally, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been shown to have neuroprotective effects and may be useful for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide for lab experiments is its relative ease of synthesis and availability. 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide is also relatively stable and can be stored for long periods of time without significant degradation. However, one of the main limitations of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide. One potential direction is the development of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide-based anticancer agents with improved potency and selectivity. Another direction is the investigation of the neuroprotective effects of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide in animal models of neurodegenerative disorders. Additionally, the development of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide analogs with improved solubility and pharmacokinetic properties may be useful for the development of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide-based therapeutics. Finally, the use of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide as a tool for the study of enzyme function and regulation may lead to the discovery of novel drug targets and therapeutic strategies.

Synthesis Methods

The synthesis of 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 2-chloroaniline with 4-methyl-1,3-thiazole-5-carboxylic acid in the presence of a suitable coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate 2-[(2-chlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid. The intermediate is then treated with phenyl isocyanate to yield the final product, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been used as a tool to study the mechanism of action of certain enzymes, such as carbonic anhydrase. In pharmacology, 2-[(2-chlorophenyl)amino]-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide has been evaluated for its potential as a therapeutic agent for various diseases, including diabetes, inflammation, and neurodegenerative disorders.